N-(2-fluoro-5-nitrophenyl)cyclopropanecarboxamide

• Molecular Formula: C10H9FN2O3
• Molecular Weight: 224.19 g/mol
• IUPAC Name: N-(2-fluoro-5-nitrophenyl)cyclopropanecarboxamide
• InChI: InChI=1S/C10H9FN2O3/c11-8-4-3-7(13(15)16)5-9(8)12-10(14)6-1-2-6/h3-6H,1-2H2,(H,12,14)
• InChI Key: WPHOKOCRXFVQBA-UHFFFAOYSA-N
• SMILES: C1CC1C(=O)NC2=C(C=CC(=C2)[N+](=O)[O-])F

Description

N-(2-fluoro-5-nitrophenyl)cyclopropanecarboxamide is a useful research compound. Its molecular formula is C10H9FN2O3 and its molecular weight is 224.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-(2-fluoro-5-nitrophenyl)cyclopropanecarboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-fluoro-5-nitrophenyl)cyclopropanecarboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Cyclopropanecarbonyl chloride (5.4 mL, 60 mmol) was added dropwise over 5 min to a stirred solution of 2-fluoro-5-nitroaniline (1.56 g, 10.0 mmol) and solid NaHCO3 (7.65 g, 90 mmol) in DCM (50 mL) at room temperature under nitrogen. The mixture was stirred overnight then diluted with DCM (50 mL) and H2O (100 mL) and stirred for 30 min. The aqueous and organic layers were partitioned and the aqueous layer extracted with DCM (2×50 mL). The combined organic layers were dried (Na2SO4), filtered and the solvent removed under vacuum to leave a crude residue. The residue was dry-loaded onto silica gel and purified by column chromatography on silica gel using EtOAc/heptane (1:9 to 4:6) as eluent to give the product (2.2 g, 98% yield) as a solid.